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Lack of Significant Data on the Biological
Activity of 2-Ethylbutanamide
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Compound of Interest

Compound Name: 2-Ethylbutanamide

Cat. No.: B1267559

A comprehensive review of publicly available scientific literature and chemical databases
reveals a significant lack of information regarding the specific biological activity of 2-
Ethylbutanamide. While information on its chemical properties, synthesis, and identification is
available, there is no substantial body of research detailing its interactions with biological
systems, potential therapeutic effects, or mechanisms of action.

2-Ethylbutanamide, also known as 2-ethylbutyramide, is a chemical compound with the
molecular formula C6H13NO.[1] It is listed in several chemical databases which provide its
basic chemical and physical properties.[1][2][3] However, these resources do not contain
significant data on its biological functions.

Publicly accessible databases such as PubChem contain entries for 2-Ethylbutanamide and
its derivatives, but these pages primarily list computed properties, synonyms, and supplier
information.[1][4][5][6][7][8] While sections for "Biological Test Results" or "Biological Activities"
exist, they are largely unpopulated for this specific compound, indicating a lack of submitted or
published research in this area.[1][4][8]

In contrast, related but distinct molecules, such as N-(1-carbamoyl-2-phenyl-ethyl) butyramide
(a butyric acid releaser) and derivatives of N-hydroxybutanamide, have been investigated for
their biological effects. For instance, N-(1-carbamoyl-2-phenyl-ethyl) butyramide has been
shown to enhance keratinocyte proliferation and improve skin barrier function.[9] Additionally,
N-hydroxybutanamide derivatives have been explored for their potential as matrix
metalloproteinase (MMP) inhibitors.[10] It is important to note that these findings pertain to
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structurally different compounds and cannot be extrapolated to 2-Ethylbutanamide without
direct experimental evidence.

Similarly, while there is research on the biological activities of various natural products and
other amide-containing compounds, this research does not specifically mention or investigate
2-Ethylbutanamide.[11][12][13]

The primary information available for 2-Ethylbutanamide is its chemical identification,
including its CAS number (1114-38-1), molecular weight (115.17 g/mol ), and IUPAC name (2-
ethylbutanamide).[1][2][3] Some sources also provide basic safety and hazard information,
classifying it as harmful if swallowed.[1]

Conclusion

Due to the absence of significant research on the biological activity of 2-Ethylbutanamide, it is
not possible to provide an in-depth technical guide on its potential therapeutic effects,
mechanisms of action, or detailed experimental protocols and signaling pathways as
requested. The scientific community has not, to date, published substantial findings in this
specific area. Further research would be required to elucidate any potential biological roles of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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